Cas no 2143144-28-7 (3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid)

• Product Name: 3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid
• CAS No: 2143144-28-7
• MF: C₈H₁₂O₃
• MW: 156.179082870483
• CID: 6301383
• PubChem ID: 165521930
• Update Time: 2025-08-05

3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid
• EN300-1296795
• 2143144-28-7
• 3-hydroxy-3-{spiro[2.2]pentan-1-yl}propanoic acid

• Inchi： 1S/C8H12O3/c9-6(3-7(10)11)5-4-8(5)1-2-8/h5-6,9H,1-4H2,(H,10,11)
• InChI Key： OOSSUNVOJFMVBL-UHFFFAOYSA-N
• SMILES： OC(CC(=O)O)C1CC21CC2

Computed Properties

• Exact Mass: 156.078644241g/mol
• Monoisotopic Mass: 156.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid

Introduction to 3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid (CAS No: 2143144-28-7)

3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid, identified by the Chemical Abstracts Service Number (CAS No) 2143144-28-7, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, featuring a unique spirocyclic structure, has garnered attention due to its potential biological activities and synthetic utility. The spirocyclic framework, composed of a carbon-carbon linkage between two rings, introduces a rigid and complex scaffold that can influence the compound's interactions with biological targets.

The structure of 3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid includes a hydroxyl group and a spirocyclic center derived from 2.2-pentanediol, which contributes to its chiral nature and potential as a building block in drug design. The presence of both hydroxyl and carboxylic acid functional groups makes this compound a versatile intermediate for synthesizing more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in spirocyclic compounds due to their unique structural and functional properties. Spirocycles are known for their stability, rigidity, and ability to mimic natural products, making them valuable in the development of novel therapeutics. The specific spirocyclic system in 3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid has been explored in several research studies for its potential applications in medicinal chemistry.

One of the key areas where this compound has shown promise is in the development of enzyme inhibitors. The rigid spirocyclic core can serve as a scaffold to interact with specific binding pockets on enzymes, potentially modulating their activity. For instance, studies have investigated the interaction of spirocyclic compounds with kinases and other enzymes involved in signal transduction pathways. The hydroxyl group in 3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid can participate in hydrogen bonding interactions, enhancing binding affinity and specificity.

Additionally, the compound's structural features make it a suitable candidate for further derivatization, allowing researchers to explore its pharmacological properties across different therapeutic areas. The spirocyclic system can be modified by introducing various substituents at strategic positions, enabling the tuning of biological activity. This flexibility has led to several synthetic strategies being developed to access derivatives of 3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid, including transition-metal-catalyzed reactions and biocatalytic approaches.

Recent advancements in computational chemistry have also contributed to the study of 3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These studies provide valuable insights into the binding modes and affinity of the compound, guiding experimental efforts in drug discovery.

The synthesis of 3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid itself presents an interesting challenge due to its complex stereochemistry. Researchers have developed multi-step synthetic routes that involve key transformations such as cyclization reactions and stereoselective additions. These synthetic strategies not only provide access to the pure compound but also offer insights into methodologies that can be applied to other spirocyclic systems.

In conclusion, 3-hydroxy-3-{spiro2.2pentan-1-yl}propanoic acid (CAS No: 2143144-28-7) represents an intriguing molecule with potential applications in pharmaceutical research. Its unique spirocyclic structure, combined with functional groups that allow for further derivatization, makes it a valuable scaffold for developing novel therapeutics. As research continues to uncover new biological activities and synthetic strategies for this compound, its significance in medicinal chemistry is likely to grow further.